4-(2,5-dioxopyrrolidin-1-yl)-N-(7-methyl[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H14N4O3S2/c1-10-21-17-14(28-10)7-6-13-18(17)29-20(22-13)23-19(27)11-2-4-12(5-3-11)24-15(25)8-9-16(24)26/h2-7H,8-9H2,1H3,(H,22,23,27)
• InChI Key: YTAHCGUSMXASRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(C=C4)N5C(=O)CCC5=O
• Molecular Formula: C20H14N4O3S2
• Molecular Weight: 422.5 g/mol
• CAS No.: 441290-39-7

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(7-methyl[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H14N4O3S2 and its molecular weight is 422.48. The purity is usually 95%.
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Scientific Research Applications

Discovery and Kinase Inhibition

Compounds with benzamide and thiazole components have been identified as potent and selective inhibitors of specific kinase activities, such as the vascular endothelial growth factor receptor-2 (VEGFR-2). These inhibitors have demonstrated significant efficacy in vivo for human lung and colon carcinoma models, hinting at the potential for the subject compound to serve in cancer research or therapy development (R. Borzilleri et al., 2006).

Antidiabetic Activity

Thiazolidine derivatives, closely related to thiazoles, have been explored for their antihyperglycemic effects, leading to the discovery of compounds that could serve as candidate drugs for the treatment of diabetes mellitus (M. Nomura et al., 1999). This suggests the potential for the target compound to be investigated for metabolic disorders.

Electrochromic Applications

Derivatives involving thiazolo and related heterocyclic motifs have been used to develop donor-acceptor-type electrochromic polymers, offering innovative materials with unique electronic and optical properties (Shouli Ming et al., 2015). This indicates the possibility of employing such a compound in material science, especially in developing smart materials.

Antimicrobial and Anticancer Research

Benzothiazole and related compounds have shown promising results as antimicrobial and anticancer agents, suggesting the utility of these motifs in designing new therapeutic agents (Vikas Padalkar et al., 2014). The structural complexity of the subject compound may offer novel interactions with biological targets, presenting opportunities for the development of new pharmaceuticals.